Cas no 1129-88-0 ((3-cyanatophenyl) cyanate)

(3-cyanatophenyl) cyanate structure
Product name:(3-cyanatophenyl) cyanate
(3-cyanatophenyl) cyanate Chemical and Physical Properties
Names and Identifiers
-
- (3-cyanatophenyl) cyanate
- Cyanic acid, 1,3-phenylene ester
- SCHEMBL26009
- Resorcinol dicyanate
- 1,3-dicyanatobenzene
- Resorcy
- Cyanic acid, m-phenylene ester (7CI,8CI)
- RDX 76679
- 1129-88-0
- DTXSID70150208
- Cyanic acid, C,C'-1,3-phenylene ester
- 1,3-Phenylene cyanate
- Cyanic acid, m-phenylene ester
- DTXCID0072699
-
- Inchi: InChI=1S/C8H4N2O2/c9-5-11-7-2-1-3-8(4-7)12-6-10/h1-4H
- InChI Key: QQZZMAPJAKOSNG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 160.027277375Da
- Monoisotopic Mass: 160.027277375Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 66Ų
(3-cyanatophenyl) cyanate Related Literature
-
1. Vapour-liquid equilibrium of the ethanol–propanal systemBaudilio Coto,Concepción Pando,Ramón G. Rubio,Juan A. R. Renuncio J. Chem. Soc. Faraday Trans. 1995 91 273
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